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Compound of Interest

Compound Name: CAY10746

Cat. No.: B8135574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, handling, and disposal information for the selective

Rho kinase (ROCK) inhibitor, CAY10746. The following procedural guidance is designed to

ensure the safe and effective use of this compound in a laboratory setting.

Immediate Safety and Personal Protective Equipment
(PPE)
While CAY10746 is not classified as a hazardous substance according to the Globally

Harmonized System (GHS), it is imperative to adhere to standard laboratory safety protocols to

minimize any potential risks. All chemicals, regardless of their hazard classification, should be

handled with caution.

Recommended Personal Protective Equipment (PPE):

PPE Category Item Specification

Eye Protection Safety Glasses or Goggles ANSI Z87.1 certified

Hand Protection Disposable Nitrile Gloves Standard laboratory grade

Body Protection Laboratory Coat Standard length, buttoned

Operational Safety Plan:
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Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest safety shower and eyewash station.

Handling: CAY10746 is a crystalline solid.[1] Handle the compound in a well-ventilated area

or a chemical fume hood to avoid inhalation of any fine particles.

Weighing: When weighing the powder, use a balance with a draft shield to prevent dispersal

of the solid.

Dissolving: CAY10746 is soluble in DMSO.[1] When preparing solutions, add the solvent to

the solid slowly to avoid splashing.

Spill Response: In case of a spill, wear your PPE and gently sweep up the solid material,

placing it in a sealed container for disposal. Clean the spill area with an appropriate solvent

and then with soap and water.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Skin Contact: Wash off with soap and plenty of water.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration.

Ingestion: Wash out mouth with water provided the person is conscious. Call a physician.

Logistical Information and Storage
Proper storage is crucial to maintain the stability and efficacy of CAY10746.
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Parameter Value

Storage Temperature -20°C[1]

Stability ≥ 4 years at -20°C[1]

Formulation A crystalline solid[1]

Shipping Typically shipped on wet ice[1]

Stock Solution Storage:

Prepared stock solutions in DMSO can be stored at -20°C for up to 1 month or at -80°C for

up to 6 months.[2]

It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[2]

Disposal Plan
As CAY10746 is not classified as hazardous, disposal should follow institutional and local

regulations for non-hazardous chemical waste.

Step-by-Step Disposal Procedure:

Solid Waste: Collect any unused solid CAY10746 and contaminated disposable materials

(e.g., weigh boats, pipette tips) in a clearly labeled, sealed container.

Liquid Waste: Collect unused solutions of CAY10746 in a designated, sealed waste

container for non-hazardous chemical waste.

Empty Containers: Rinse empty containers thoroughly with a suitable solvent (e.g., DMSO

followed by ethanol and water). Deface the label before disposing of the container in the

regular trash.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) office for

specific guidance on the disposal of non-hazardous chemical waste streams.
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Experimental Protocol: In Vitro Wound Healing
(Scratch) Assay
This protocol details the methodology for assessing the effect of CAY10746 on cell migration.

CAY10746 has been shown to inhibit the migration of human umbilical vein endothelial cells

(HUVECs) at a concentration of 1 µM.[1]

Materials:

HUVECs (or other cell line of interest)

Complete cell culture medium

Serum-free cell culture medium

CAY10746

DMSO (for stock solution)

6-well tissue culture plates

Sterile p200 pipette tips

Microscope with a camera

Procedure:

Cell Seeding: Seed HUVECs in 6-well plates at a density that will form a confluent

monolayer within 24 hours.

Cell Starvation: Once the cells reach confluency, replace the complete medium with serum-

free medium and incubate for 24 hours to synchronize the cells.

Wound Creation: Create a linear scratch in the cell monolayer using a sterile p200 pipette tip.

Washing: Gently wash the cells with PBS to remove any detached cells.
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Treatment: Replace the PBS with fresh serum-free medium containing either DMSO (vehicle

control) or the desired concentration of CAY10746 (e.g., 1 µM).

Image Acquisition: Immediately after treatment, acquire images of the scratch at designated

points (time 0).

Incubation: Incubate the plates at 37°C and 5% CO₂.

Follow-up Imaging: Acquire images of the same locations at regular intervals (e.g., 12, 24,

and 36 hours) to monitor wound closure.

Data Analysis: Measure the width of the scratch at each time point and calculate the

percentage of wound closure relative to the time 0 image.

Signaling Pathway and Visualization
CAY10746 is a potent inhibitor of ROCK1 and ROCK2.[1] The Rho/ROCK signaling pathway is

a critical regulator of the actin cytoskeleton and is involved in processes such as cell migration,

adhesion, and contraction.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b8135574?utm_src=pdf-body
https://www.benchchem.com/product/b8135574?utm_src=pdf-body
https://www.caymanchem.com/product/29814/cay10746
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8135574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upstream Activation

Core Pathway

Downstream Effectors & Cellular Response

GPCRs

RhoGEFs

Ligand Binding

RhoA-GDP (Inactive)

Activates

RhoA-GTP (Active)

GTP loading

ROCK1 / ROCK2

Activates

LIMK

Phosphorylates

MLCP

Inactivates by
Phosphorylation

Myosin Light Chain
(MLC)

Phosphorylates

CAY10746

Inhibits

Cofilin

Inactivates by
Phosphorylation

Actin Filament
Stabilization

Promotes
Depolymerization

↓ Cell Migration
↓ Stress Fiber Formation

Dephosphorylates

Actomyosin
Contraction

Promotes

Click to download full resolution via product page

Caption: The inhibitory effect of CAY10746 on the Rho/ROCK signaling pathway.
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Quantitative Data Summary
The following table summarizes the key quantitative properties of CAY10746.

Property Value Reference

Molecular Formula C₂₆H₂₃N₃O₅ [1]

Formula Weight 457.5 g/mol [1]

Purity ≥95% [1]

IC₅₀ for ROCK1 14 nM [1]

IC₅₀ for ROCK2 3 nM [1]

Solubility in DMSO Soluble [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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